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Cat. No.: B1265539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-tert-Butylbenzaldehyde, a key aromatic aldehyde, is a significant intermediate in the

synthesis of various fine chemicals, notably in the fragrance and pharmaceutical industries. Its

distinct sensory characteristics and physical properties make it a subject of interest for

researchers involved in aroma chemistry, materials science, and drug development. This

technical guide provides an in-depth overview of the appearance and odor profile of 4-tert-
butylbenzaldehyde, supported by quantitative data, detailed experimental protocols, and

visual representations of its chemical synthesis.

Physicochemical Properties
4-tert-Butylbenzaldehyde is a colorless to pale yellow liquid under standard conditions.[1][2]

Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

Appearance Colorless to pale yellow liquid [1][2]

Odor Strong, almond-like [2]

Molecular Formula C₁₁H₁₄O [1]

Molar Mass 162.23 g/mol [1]

Boiling Point 248.7 °C (at 760 mmHg) [1]

130 °C (at 25 mmHg) [3]

Density 0.97 g/mL (at 25 °C) [1][3]

Refractive Index 1.53 (at 20 °C) [3]

Solubility in Water 120 mg/L [1]

Odor Profile
The characteristic odor of 4-tert-butylbenzaldehyde is predominantly described as a strong,

almond-like scent.[2] This aroma is attributed to the presence of the benzaldehyde functional

group, with the para-substituted tert-butyl group influencing its intensity and substantivity. In the

fragrance industry, it serves as a crucial building block for the synthesis of other aroma

compounds, such as lilial and bourgeonal, through aldol condensation reactions.[1]

Experimental Protocols
Determination of Physical Properties
1. Boiling Point Determination (Micro-method)

This protocol is adapted from standard micro-boiling point determination techniques.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating mantle or oil bath, rubber band or wire for attachment.

Procedure:
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A small amount (approximately 0.5-1 mL) of 4-tert-butylbenzaldehyde is placed into the

small test tube.

The capillary tube is placed inside the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer using a rubber band or wire, ensuring the

bulb of the thermometer is level with the sample.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil or silicone oil).

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.

The atmospheric pressure should be recorded, and a pressure correction can be applied if

necessary.

2. Density Determination (Based on ASTM D3505)

This protocol outlines the general procedure for determining the density of liquid chemicals as

described in ASTM D3505.[1][4][5][6][7]

Apparatus: Pycnometer (a specific gravity bottle of known volume), analytical balance,

constant-temperature water bath.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with distilled water and placed in the constant-temperature water

bath (e.g., at 25 °C) until it reaches thermal equilibrium.
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The volume of the pycnometer is precisely determined by weighing the water-filled

pycnometer and calculating the volume based on the density of water at that temperature.

The pycnometer is then emptied, dried, and filled with 4-tert-butylbenzaldehyde.

The filled pycnometer is brought to the same constant temperature in the water bath.

The mass of the 4-tert-butylbenzaldehyde-filled pycnometer is accurately measured.

The density is calculated by dividing the mass of the 4-tert-butylbenzaldehyde by the

volume of the pycnometer.

Sensory Analysis
Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify the specific volatile compounds responsible for

the aroma of a sample.

Apparatus: Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactory detection port (ODP), capillary column suitable for fragrance analysis (e.g., DB-5 or

equivalent), high-purity carrier gas (e.g., helium or hydrogen).

Procedure:

A diluted sample of 4-tert-butylbenzaldehyde in a suitable solvent (e.g., ethanol) is

prepared.

A small volume of the sample is injected into the GC.

The volatile compounds are separated based on their boiling points and polarity as they

pass through the capillary column.

The effluent from the column is split between the FID and the ODP.

A trained sensory panelist sniffs the effluent at the ODP and records the time, duration,

and a descriptor for each odor perceived.
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The data from the FID (retention times and peak areas) is correlated with the sensory data

from the ODP to identify the compound responsible for each specific odor note.

For 4-tert-butylbenzaldehyde, the primary odor event would correspond to the main peak

on the chromatogram and would be described as "almond-like."

Synthesis Pathway
4-tert-Butylbenzaldehyde can be synthesized through various methods. One common

industrial method involves the oxidation of 4-tert-butyltoluene. The following diagram illustrates

a general synthesis pathway.

4-tert-Butyltoluene

4-tert-Butylbenzaldehyde

Oxidation

Oxidizing Agent
(e.g., MnO₂, Air, Electrochemical)

Catalyst / Heat

ByproductsFormation of

4-tert-Butylbenzaldehyde

Odor Profile

Benzaldehyde Moiety

Almond Scent

Primary Contributor

tert-Butyl Group

Increased Substantivity
& Impact

Modifies

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1265539?utm_src=pdf-body
https://www.benchchem.com/product/b1265539?utm_src=pdf-body
https://www.benchchem.com/product/b1265539?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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